Cas no 213388-73-9 (Tert-butyl [(3S,4S)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate)

Tert-butyl [(3S,4S)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate structure
213388-73-9 structure
Product Name:Tert-butyl [(3S,4S)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate
CAS No:213388-73-9
MF:C10H19FN2O2
MW:218.268466234207
CID:242561
Update Time:2023-08-02

Tert-butyl [(3S,4S)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(3R,4R)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel- (9CI)
    • Carbamic acid, [(3R,4R)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl
    • ZXGCINTUKGZONR-JGVFFNPUSA-N
    • tert-butyl [(3S,4S)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate
    • 3-(S)-tert-butoxycarbonylamino-4-(S)-fluoromethylpyrrolidine
    • (3S)-N-(tert-Butoxycarbonyl)-4beta-(fluoromethyl)pyrrolidine-3beta-amine
    • Carbamic acid, [(3R,4R)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel-
    • Tert-butyl [(3S,4S)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate
    • Inchi: 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-6-12-5-7(8)4-11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+/m0/s1
    • InChI Key: ZXGCINTUKGZONR-JGVFFNPUSA-N
    • SMILES: FC[C@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Topological Polar Surface Area: 50.4
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